Cas no 685105-92-4 (Piperazine,1-[(1R)-1-phenylethyl]-, hydrochloride (1:2))

• Product Name: Piperazine,1-[(1R)-1-phenylethyl]-, hydrochloride (1:2)
• CAS No: 685105-92-4
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• CID: 500882
• PubChem ID: 57383522
• Update Time: 2025-04-19

Piperazine,1-[(1R)-1-phenylethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(1R)-1-phenylethyl]-, hydrochloride (1:2)
• 1-[(1R)-1-phenylethyl]piperazine,dihydrochloride
• 1-[(1R)-Phenylethyl]piperazine dihydrochloride
• LogP
• 1-[(1R)-1-Phenylethyl]piperazine--hydrogen chloride (1/2)
• 685105-92-4
• 1-[(1R)-1-phenylethyl]piperazine;dihydrochloride
• DTXSID10725398
• (R)-1-(1-Phenylethyl)piperazine dihydrochloride
• SCHEMBL4470172

• Inchi： 1S/C12H18N2.2ClH/c1-11(12-5-3-2-4-6-12)14-9-7-13-8-10-14;;/h2-6,11,13H,7-10H2,1H3;2*1H/t11-;;/m1../s1
• InChI Key： DBRRQHYZHBBNAS-NVJADKKVSA-N
• SMILES： Cl.Cl.N1(CCNCC1)[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 262.1006
• Monoisotopic Mass: 262.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• PSA: 15.27